molecular formula C5H15Cl2N3S B1210267 Aminopropylmethylisothiourea dihydrochloride CAS No. 76693-49-7

Aminopropylmethylisothiourea dihydrochloride

Cat. No. B1210267
CAS RN: 76693-49-7
M. Wt: 220.16 g/mol
InChI Key: NDQGMJYFIZBOQY-UHFFFAOYSA-N
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Description

Aminopropylmethylisothiourea dihydrochloride, also known as Aminopropylmethylisothiourea dihydrochloride, is a useful research compound. Its molecular formula is C5H15Cl2N3S and its molecular weight is 220.16 g/mol. The purity is usually 95%.
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properties

CAS RN

76693-49-7

Product Name

Aminopropylmethylisothiourea dihydrochloride

Molecular Formula

C5H15Cl2N3S

Molecular Weight

220.16 g/mol

IUPAC Name

3-aminopropyl N'-methylcarbamimidothioate;dihydrochloride

InChI

InChI=1S/C5H13N3S.2ClH/c1-8-5(7)9-4-2-3-6;;/h2-4,6H2,1H3,(H2,7,8);2*1H

InChI Key

NDQGMJYFIZBOQY-UHFFFAOYSA-N

SMILES

CN=C(N)SCCCN.Cl.Cl

Canonical SMILES

CN=C(N)SCCCN.Cl.Cl

Related CAS

62209-00-1 (di-hydrobromide)

synonyms

3-aminopropyl-N'-methylisothiourea
aminopropylmethylisothiourea dihydrochloride
APMT
di-HBr of 3-aminopropyl-N'-methylisothiourea

Origin of Product

United States

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